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Compound of Interest

Compound Name: Ethionic acid

Cat. No.: B12736765

Disclaimer: Comprehensive searches for "ethionic acid" did not yield any relevant scientific
data. It is highly probable that this term is a misnomer for the well-studied compound ethanoic
acid, commonly known as acetic acid. This guide will provide a detailed overview of the
thermochemical properties of ethanoic acid to fulfill the user's request for an in-depth technical
document. Additionally, a brief summary of available information on related organosulfur
compounds, isethionic acid and ethane-1,2-disulfonic acid, is included for context.

Introduction to Ethanoic Acid

Ethanoic acid (CHsCOOH) is a simple carboxylic acid that is widely recognized as the main
component of vinegar, apart from water.[1] It is a colorless liquid with a characteristic pungent
odor and sour taste.[2] In its pure, water-free form, it is called glacial acetic acid.[3] Ethanoic
acid is a crucial chemical reagent and industrial chemical with numerous applications in the
production of synthetic fibers, vinyl acetate monomer for wood glue, and as a solvent.[1] In the
food industry, it is used as a preservative and acidity regulator.[3]

Thermochemical Properties of Ethanoic Acid

The thermochemical properties of a substance are critical for understanding its stability,
reactivity, and energy content. These properties are fundamental in chemical process design,
safety analysis, and thermodynamic modeling.

Quantitative Thermochemical Data
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The following table summarizes the key thermochemical properties of ethanoic acid in its liquid
and gaseous states at standard conditions (298.15 K and 1 atm), unless otherwise specified.

Property Symbol Value Units State

Standard Molar
Enthalpy of AfH° -484.3+ 0.5 kJ/mol Liquid

Formation

Standard Molar
Enthalpy of AfH® -432.25+0.5 kJ/mol Gas

Formation

Standard Molar
Enthalpy of AcH° -874.1+04 kJ/mol Liquid

Combustion

Standard Molar o
S° 159.8+0.4 J/mol-K Liquid
Entropy

Standard Molar
S° 2825+1.0 J/mol-K Gas
Entropy

Molar Heat

Capacity -
Cp 1231 J/mol-K Liquid

(constant

pressure)

Molar Heat
Capacity

Cp 65.8 J/mol-K Gas
(constant

pressure)

Data sourced from the NIST Chemistry WebBook and other cited literature.

Experimental Protocols for Determining
Thermochemical Properties
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The accurate determination of thermochemical data relies on precise experimental techniques.
The primary methods used for measuring the enthalpy of formation, combustion, and heat
capacity are outlined below.

Combustion Calorimetry

Combustion calorimetry is a fundamental technique for determining the enthalpy of combustion
(AcH°) of a compound. From this value, the standard enthalpy of formation (AfH®) can be
calculated using Hess's law.

Experimental Workflow:
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Figure 1: Experimental workflow for combustion calorimetry.
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Adiabatic Heat-Capacity Calorimetry

Adiabatic heat-capacity calorimetry is employed to measure the heat capacity (Cp) of a
substance as a function of temperature. This technique is also used to determine the
enthalpies and entropies of phase transitions.

Experimental Protocol:

o Sample Preparation: A known mass of high-purity ethanoic acid is sealed in a sample
container.

o Calorimeter Setup: The container is placed in an adiabatic calorimeter, which is designed to
minimize heat exchange with the surroundings. This is typically achieved using a series of
concentric shields with controlled temperatures.

o Heating and Measurement: A precisely measured amount of electrical energy is introduced
to the sample, causing a small increase in temperature. The temperature is measured with
high-precision thermometers (e.g., platinum resistance thermometers).

o Data Acquisition: The heat capacity is calculated from the measured energy input and the
resulting temperature rise (Cp = AQ/AT). This process is repeated over a wide range of
temperatures.

o Entropy Calculation: The standard molar entropy (S°) is determined by integrating the heat
capacity data from near absolute zero to the standard temperature (298.15 K), accounting
for the entropies of any phase transitions.

Chemical Reactions and Signaling Pathways

While ethanoic acid is not typically involved in complex signaling pathways in the same way as
biomolecules, its reactions are fundamental to organic chemistry and biochemistry.

Esterification

A key reaction of ethanoic acid is esterification, where it reacts with an alcohol in the presence
of an acid catalyst to form an ester and water. Esters are known for their characteristic fruity
smells.
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Figure 2: Reversible esterification of ethanoic acid.

Acid-Base Neutralization

As an acid, ethanoic acid reacts with bases to form a salt and water in a neutralization reaction.
For example, with sodium hydroxide, it forms sodium ethanoate.
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Water
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Figure 3: Neutralization reaction of ethanoic acid.

Overview of Related Organosulfur Compounds

As "ethionic acid" is not a recognized standard chemical name, it may refer to a sulfonic acid

derivative of ethane. Below is a summary of two such compounds.
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Isethionic Acid

Isethionic acid (2-hydroxyethanesulfonic acid) is an organosulfur compound with the chemical
formula C2He04S.[4] It is a white, water-soluble solid.[4] It is used in the industrial production of
taurine and in the manufacture of certain surfactants.[4] Specific thermochemical data such as
enthalpy of formation, entropy, and heat capacity are not readily available in public databases.

Ethane-1,2-disulfonic Acid

Ethane-1,2-disulfonic acid (C2HeOeS2) is a strong diprotic sulfonic acid.[5] It is a solid at room
temperature with a high melting point.[6] Similar to isethionic acid, detailed quantitative
thermochemical data for this compound is sparse in the available literature.

Conclusion

This technical guide has provided a comprehensive overview of the thermochemical properties
of ethanoic acid, which is the likely subject of the user's query for "ethionic acid.” Detailed
quantitative data has been presented in a structured format, and the experimental protocols for
their determination have been described. The fundamental chemical reactions of ethanoic acid
have also been illustrated. While information on the specific term "ethionic acid" is
unavailable, this guide offers a robust and detailed analysis of a closely related and industrially
significant chemical compound. For researchers and professionals in drug development, the
principles and methodologies described herein are broadly applicable to the characterization of
other organic acids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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